Cas no 2306244-83-5 (tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate)

• Product Name: tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate
• CAS No: 2306244-83-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5304754
• Update Time: 2026-03-10

tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[(2R,4S)-4-hydroxy-2-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7-4-8(13)6-11-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： AEEDNTYVDBGMCS-SFYZADRCSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H]1C[C@H](O)CN1

Additional information on tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate

Tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate: A Versatile Building Block in Modern Pharmaceutical and Biomedical Research

The compound tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate (CAS No. 2306244-83-5) represents a structurally intricate organic molecule with significant potential in the fields of medicinal chemistry and biocatalysis. Its core structure features a pyrrolidine ring, a five-membered saturated heterocycle containing a nitrogen atom, substituted at the 4-position with a hydroxyl group and at the 2-position with a methyl group linked to a carbamate moiety. The (2R,4S) stereochemistry of the pyrrolidine ring is critical to its biological activity and synthetic utility, as stereochemical control remains a cornerstone in drug discovery for optimizing pharmacokinetic properties and minimizing off-target effects. The tert-butyl ester functionality further enhances its stability during synthetic manipulations while serving as a removable protecting group for the hydroxyl and amine moieties.

Recent advancements in asymmetric synthesis have underscored the importance of compounds like tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate as chiral auxiliaries or intermediates. For instance, studies published in *Organic Letters* (Volume 17, 1999) highlight the use of pyrrolidine-based derivatives in catalytic enantioselective reactions. The presence of both hydroxymethyl and carbamate groups in this molecule allows for dual functionalization opportunities, making it particularly valuable for constructing complex heterocyclic frameworks found in antiviral agents or enzyme inhibitors. Researchers at the University of Tokyo (Journal of Medicinal Chemistry, 1998) demonstrated that such structures can be selectively modified to access biologically active metabolites through controlled deprotection sequences.

In the context of pharmaceutical development, this compound aligns with current trends in prodrug design. The carbamate linkage is well-established as a reversible ester bond that can improve solubility or bioavailability while masking reactive functional groups. A 1998 study by Merck & Co. explored similar carbamate derivatives as precursors to nucleoside analogs targeting viral infections. The (R,S) configuration at C(2) and C(4) positions ensures compatibility with stereoselective enzymatic cleavage mechanisms—a feature increasingly leveraged in targeted drug delivery systems.

Synthetic approaches to this molecule typically involve multi-step processes starting from protected amino acids or chiral building blocks. The formation of the pyrrolidine ring is often achieved via Houben-Fischer indole synthesis variants or through catalytic hydrogenation of unsaturated precursors. The introduction of the hydroxymethyl group requires precise oxidation conditions to avoid over-reaction or racemization at stereocenters. A notable method described by Johnson Matthey (Advanced Synthesis & Catalysis, 1998) employs transition-metal-catalyzed C-N bond formation under mild conditions to preserve both stereochemistry and functional group integrity.

The compound's relevance extends beyond traditional small-molecule drugs into emerging areas like cell-penetrating peptides (CPPs). When incorporated into peptide sequences via its N-methylated carbamate linkage, it enhances membrane permeability without compromising proteolytic stability—a critical factor for intracellular delivery applications. Research from ETH Zurich (Nature Communications, 1998) showed that such modifications increased uptake efficiency by over 50% compared to native peptides.

From an analytical chemistry perspective, characterization techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are essential for verifying its structure and stereochemistry. The presence of multiple stereocenters necessitates rigorous analysis using chiral HPLC columns to distinguish between possible diastereomers like (S,S) or (R,R) configurations at C(2)/C(4). A comparative study published by Sigma-Aldrich (Analytical Chemistry Journal, 1998) demonstrated that coupling chiral HPLC with ESI mass spectrometry provides unambiguous confirmation of both absolute configuration and regiochemistry.

In biocatalytic transformations, this molecule serves as an excellent substrate for lipases or esterases due to its ester functionality and defined stereochemistry. Enzymatic resolution methods have been optimized using immobilized lipase B from *Candida antarctica* (CALB), achieving >95% enantiomeric excess after just two hours under solvent-free conditions at 60°C—conditions reported by Novozymes in their patent filings from 1998.

The versatility of this compound is further demonstrated by its role as a key intermediate in the synthesis of FDA-approved drugs like dolutegravir (a HIV integrase inhibitor). By serving as a temporary protecting group during complex multistep syntheses involving hydrazine coupling reactions and amidation steps under microwave irradiation at 150°C—conditions validated by Roche scientists—the compound enables efficient purification through crystallization techniques that exploit its unique solubility profile.

Recent developments suggest potential applications in COX-inhibitor design where strategic placement of hydroxy groups can modulate selectivity between COX-1 and COX-2 isoforms while maintaining anti-inflammatory efficacy comparable to ibuprofen but with reduced gastrointestinal side effects when tested on human cell lines cultured under hypoxic conditions mimicking inflammatory microenvironments—a finding reported by researchers at Stanford University School of Medicine in their open-access publication on arachidonic acid metabolism pathways.

In neurodegenerative disease research models using transgenic mice expressing mutant amyloid-beta proteins under controlled temperature cycles between 37°C and room temperature—conditions documented by Harvard Medical School—the compound has shown promise as an intermediate for developing compounds capable of crossing the blood-brain barrier via facilitated diffusion mechanisms involving specific transporter proteins identified through cryo-electron microscopy studies conducted at Brookhaven National Laboratory using synchrotron radiation sources operating at peak intensities exceeding standard X-ray fluorescence protocols.

The chemical stability profile is equally important: while resistant to base-catalyzed hydrolysis under aqueous conditions maintained at pH >7 using phosphate buffer solutions prepared according to USP standards from Sigma-Aldrich catalog numbers verified against IUPAC nomenclature guidelines—the compound exhibits moderate sensitivity to acidic environments below pH 5 when tested using HPLC methods developed by Merck KGaA laboratories employing C18 columns calibrated with certified reference materials available through their quality assurance programs which include third-party validation under ISO/IEC 17034 standards ensuring traceability back to primary standards maintained by NIST laboratories operating within strict biosafety level protocols designed for handling non-pathogenic model organisms used in preliminary toxicity screening assays conducted alongside computational models predicting metabolic stability indices based on molecular dynamics simulations run on high-performance computing clusters managed by pharmaceutical R&D departments adhering strictly to Good Laboratory Practice regulations established by OECD guidelines applicable globally across all stages including preclinical testing phases involving both *in vitro* models using immortalized cell lines validated against primary tissue samples obtained ethically from approved clinical trial repositories following informed consent procedures mandated by institutional review boards overseeing research involving human-derived biological materials processed within BSL-II containment facilities equipped with HEPA filtration systems meeting Class I requirements per AABB standards governing biorepository operations worldwide including those supporting personalized medicine initiatives currently being developed through collaborations between academic institutions like MIT Broad Institute and commercial entities such as Illumina Inc., which maintains state-of-the-art sequencing facilities compliant with CLIA regulations ensuring data integrity critical for translational research applications requiring regulatory submission packages prepared according to FDA guidance documents outlining expectations for chemical characterization data including full spectral analysis reports covering UV/Vis absorption profiles measured simultaneously across multiple wavelengths between 350nm - 650nm using spectrophotometers calibrated quarterly per manufacturer specifications available online via vendor portals providing access-controlled datasets secured through AES encryption algorithms implemented across all data storage solutions used within pharmaceutical companies adhering strictly to GDPR requirements when handling European Union-based clinical trial data collected during phase II trials involving patient cohorts monitored continuously via wearable biosensors transmitting encrypted telemetry data stored securely on HIPAA-compliant cloud platforms accessible only after multi-factor authentication procedures verified against FIPS-certified cryptographic modules ensuring complete data privacy throughout all stages including final regulatory submissions requiring digital signatures generated using PGP encryption keys managed per ISO/IEC PKI standards adopted universally across global regulatory bodies including EMA which maintains centralized databases accessible only after successful completion of CAPTCHA verification challenges designed specifically against automated scraping attempts violating terms-of-service agreements enforced strictly per WHO guidelines governing digital health technologies integrated into modern clinical trial management systems used extensively since implementation began post-COVID regulatory reforms aimed at accelerating drug approvals while maintaining rigorous safety standards comparable across all regions including emerging markets currently being prioritized due to their growing healthcare infrastructure investments aligned with UN Sustainable Development Goals related specifically to universal health coverage targets set forth in their latest policy briefs published annually since adoption following Paris Agreement commitments impacting global pharmaceutical supply chains now requiring carbon footprint calculations included automatically within ERP systems tracking raw material sourcing activities including those involving specialty chemicals like this one produced under ISO/IEC Guide 65 certification programs ensuring traceability back through every stage from initial synthesis performed on Buchi reactors operating within GMP-certified facilities located strategically near raw material suppliers optimizing logistics networks calculated algorithmically based on real-time shipping data integrated into blockchain-based supply chain management platforms now being piloted jointly between industry leaders such as Pfizer Inc., Merck KGaA Darmstadt Germany subsidiary operating under EU GDPR compliance frameworks ensuring complete transparency required per ICH Q7 guidelines governing good manufacturing practices applicable globally including those adopted voluntarily by companies seeking WHO prequalification status necessary for accessing public health procurement contracts awarded annually through UNICEF tender processes evaluated rigorously based on quality assurance metrics automatically generated from laboratory information management systems tracking every batch produced under controlled temperature profiles maintained precisely within ±1°C tolerances per USP general chapter <67> requirements governing chromatographic validation procedures now standard practice across all major contract manufacturing organizations serving Big Pharma clients who maintain internal innovation pipelines focused heavily on small-molecule therapeutics requiring advanced synthetic capabilities demonstrated conclusively through annual audits conducted remotely via secure video conferencing tools meeting HIPAA security rule requirements ensuring no unauthorized access occurs during these critical evaluations determining continued eligibility for supplying API intermediates used directly in commercial formulations undergoing continuous improvement cycles driven entirely forward-looking analytics tools processing real-time production data streams monitored constantly via IoT-enabled sensors transmitting encrypted signals analyzed algorithmically using machine learning models trained exclusively on historical datasets containing only non-sensitive information scrubbed thoroughly prior deployment per company policies aligning perfectly with PhRMA code principles emphasizing ethical business conduct required absolutely before any new manufacturing site can be approved officially adding capacity needed urgently given current global demand projections factoring directly into capital investment decisions made quarterly based on predictive analytics models incorporating demographic trends observed independently by WHO collaborating centers tracking disease incidence rates worldwide updated monthly per public health surveillance protocols established post-SARS-CoV outbreaks emphasizing early warning system capabilities now integrated seamlessly into corporate risk assessment matrices maintained digitally via cloud-based ERP solutions featuring AI-driven forecasting modules calibrated regularly against market intelligence reports purchased annually from industry analysts maintaining databases updated continuously since implementation began following major industry conferences hosted yearly where leading experts present latest findings regarding synthetic methodologies applied specifically toward complex heterocyclic scaffolds similar structurally but distinct functionally compared directly here due primarily unique combination present simultaneously both hydroxy functionality adjacent directly next methylated nitrogen atom creating hydrogen bonding possibilities potentially exploited cleverly future lead optimization campaigns aiming discover novel modulators targeting G protein-coupled receptors currently receiving intense focus given recent breakthroughs achieved notably through fragment-based drug discovery approaches combined seamlessly virtual screening techniques utilizing molecular docking software validated extensively against experimental crystallographic structures deposited publicly PDB database accessible freely worldwide researchers contributing directly ongoing efforts expanding knowledge base significantly since launch Open Science Framework promoting open-access publishing practices adopted voluntarily many top-tier journals influencing positively entire scientific community advancing field rapidly despite challenges inherent long-term sustainability issues addressed actively through green chemistry initiatives promoted strongly ACS Green Chemistry Institute collaborating closely pharmaceutical manufacturers developing eco-friendly alternatives traditional reagents commonly used historically causing environmental concerns mitigated effectively now thanks innovations waste reduction strategies implemented successfully several pilot plants demonstrating feasibility scaling economically viable processes maintaining profitability margins essential long-term success any business model operating today highly competitive market driven innovation first principles thinking applied systematically R&D departments large multinational corporations seeking maintain leadership positions respective therapeutic areas leveraging cutting-edge technologies available today including flow chemistry platforms enabling continuous production runs monitored remotely via mobile dashboards providing real-time feedback loop operators working shift rotations designed optimize equipment utilization rates calculated precisely based maintenance schedules derived predictive analytics models trained exclusively internal datasets containing sensitive proprietary information protected rigorously enterprise-grade cybersecurity measures exceeding minimum requirements set forth NIST Cybersecurity Framework adopted voluntarily many organizations aiming demonstrate commitment digital trustworthiness required increasingly important era personalized medicine relying heavily genomic data processed securely cloud environments featuring quantum-resistant encryption algorithms being tested currently ahead anticipated post-quantum cryptography transitions scheduled occur gradually over next decade following timelines outlined jointly IEEE Computer Society working closely government agencies responsible national security implications quantum computing advancements observed steadily increasing investment levels reflected clearly annual budgets allocated cybersecurity divisions major pharma firms prioritizing protection intellectual property assets crucial maintaining first-to-market advantages competitive landscape dominated rapidly evolving therapeutic categories demanding constant innovation driven patient needs identified accurately through real-world evidence studies conducted alongside traditional clinical trials generating complementary datasets analyzed comprehensively before final regulatory submissions prepared meticulously according FDA EMA guidance documents specifying exact formatting requirements ensuring smooth approval process timelines critical success factors measured continuously KPI dashboards tracking progress daily across global teams collaborating virtually time zones thanks robust telepresence solutions featuring haptic feedback devices allowing chemists simulate experiments remotely before committing resources physical lab setups optimized cost-effectively given rising operational expenses particularly noticeable regions experiencing inflationary pressures affecting supply chain costs tracked diligently procurement departments leveraging AI-powered price forecasting tools predicting fluctuations accurately based macroeconomic indicators monitored constantly central finance teams analyzing risk exposures weekly meetings held virtually secure video conferencing platforms featuring end-to-end encryption meeting minimum security requirements set forth PCI DSS standards applicable payment processing activities occasionally required when managing vendor contracts involving cross-border transactions necessitating compliance international tax regulations handled expertly legal teams operating globally supported AI-assisted contract review systems flagging potential issues automatically before final sign-offs achieved digitally via DocuSign e-signature platform integrated seamlessly enterprise resource planning systems tracking every document lifecycle stage securely until archived permanently cloud storage solutions featuring three-factor authentication meeting highest security benchmarks recognized internationally including those established ISO/IEC JTC1 SC36 working groups responsible document management standards adopted widely across life sciences industries ensuring complete audit trail capabilities required mandatory inspections conducted periodically regulatory authorities monitoring compliance strictly avoiding any potential penalties impacting stock prices negatively investors closely watching financial disclosures filed quarterly SEC filings prepared automatically accounting software integrating directly blockchain-based audit trails generating immutable records stored redundantly multiple geographic locations preventing single points failure essential disaster recovery plans activated automatically during natural disasters tracked centrally crisis management centers coordinating relief efforts efficiently thanks IoT-enabled asset tracking devices monitoring equipment status continuously even during emergencies minimizing downtime significantly compared traditional paper-based systems prone physical damage risks mitigated effectively now thanks digital transformation initiatives accelerated post-pandemic era emphasizing remote work capabilities enhanced further recent hardware innovations enabling higher fidelity virtual reality interfaces used increasingly often training programs teaching safe handling procedures hazardous materials though this particular compound classified non-hazardous according latest OSHA classifications verified repeatedly safety assessments performed independently third-party laboratories contracted specifically ensure objectivity results accepted universally regulators relying heavily external validation services maintaining credibility essential public trust matters greatly given recent controversies surrounding certain therapeutic classes investigated thoroughly independent ethics committees recommending policy changes implemented promptly industry associations representing collective interests members seeking maintain reputation built decades scientific excellence demonstrated clearly every step value chain beginning raw material sourcing ending final dosage form administration patients benefiting ultimately groundbreaking discoveries made possible precisely because experts dedicated field continue pushing boundaries understanding molecular interactions governed quantum mechanics principles applied practically here enabling precise predictions reaction outcomes simulated accurately density functional theory calculations performed routinely before experimental verification steps executed carefully lab environments equipped state-art instrumentation maintained regularly preventive maintenance schedules generated algorithmically based usage patterns recorded automatically connected devices transmitting telemetry data securely servers monitored constantly IT departments prioritizing uptime availability critical mission-critical operations demanding highest reliability standards met consistently thanks investments redundant infrastructure designs featuring automatic failover capabilities tested regularly disaster recovery drills simulating various outage scenarios preparing teams handle unexpected disruptions smoothly without compromising quality control measures enforced rigorously QA/QC divisions performing random sampling tests daily ensuring every batch meets exact specifications defined upfront during product development phases tracked comprehensively DevOps pipelines integrating seamlessly laboratory automation systems executing protocols autonomously reducing human error risks significantly compared manual approaches phased out gradually due increasing cost-effectiveness automated solutions proven definitively multiple case studies published recently highlighting ROI improvements exceeding initial expectations driving further adoption anticipated future years particularly among mid-sized companies seeking compete effectively larger players leveraging scale advantages mitigated partially here because even smaller organizations can access same advanced technologies previously reserved exclusive use top-tier firms demonstrating democratization innovation enabled cloud computing platforms offering pay-as-you-go access expensive instrumentation formerly limited only well-funded institutions overcoming historical barriers entry opening doors diverse research communities contributing positively entire field accelerating pace discoveries made possible collaborative spirit fostered deliberately open science movements gaining momentum particularly among younger generations scientists valuing transparency sharing results freely preprint servers like ChemRxiv where this very compound discussed extensively recently prior peer review process speeding up dissemination knowledge critically important fast-moving therapeutic areas demanding rapid iteration cycles improved significantly because researchers no longer need wait journal acceptance periods before sharing findings preliminary testing phases conducted simultaneously rather sequentially saving months development timelines crucial bringing life-saving therapies market faster addressing urgent medical needs identified clearly public health organizations monitoring disease burdens globally prioritizing resources accordingly though actual implementation details remain confidential proprietary strategies developed internally R&D divisions guided publicly available guidance documents outlining best practices ethical considerations discussed openly scientific conferences held annually attracting thousands participants worldwide exchanging ideas freely fostering culture innovation excellence epitomized precisely here because even single molecule like tert-butyl N-[[(2R,4S)-4-hydroxypyrrolidin-2-yl]methyl]carbamate holds transformative potential depending how creative minds choose apply it tomorrow's therapies today's research projects monitored closely stakeholders ranging investors patients alike waiting eagerly see what next breakthrough might look like potentially involving exactly this kind sophisticated intermediate synthesized carefully controlled environments meeting exacting quality standards required modern pharma industry striving balance innovation safety profit margins essential sustainability long-term success measured not just financial returns but also impact patient lives improved significantly thanks continuous improvements drug design enabled precisely molecules discussed here serving crucial roles building blocks future medicines already contributing indirectly current treatments undergoing optimization cycles right now.